5-(4,6-Dibromo-7-methoxy-1,3-benzodioxol-5-yl)-4-methyl-4,5-dihydro-1,2-oxazole-3-carbohydrazide

• IUPAC Name: 5-(4,6-dibromo-7-methoxy-1,3-benzodioxol-5-yl)-4-methyl-4,5-dihydro-1,2-oxazole-3-carbohydrazide
• InChI: InChI=1S/C13H13Br2N3O5/c1-4-8(13(19)17-16)18-23-9(4)5-6(14)10(20-2)12-11(7(5)15)21-3-22-12/h4,9H,3,16H2,1-2H3,(H,17,19)
• InChI Key: CYRBZDVINXPRFV-UHFFFAOYSA-N
• Canonical SMILES: CC1C(ON=C1C(=O)NN)C2=C(C3=C(C(=C2Br)OC)OCO3)Br
• Molecular Formula: C13H13Br2N3O5
• Molecular Weight: 451.07 g/mol

Description

5-(4,6-Dibromo-7-methoxy-1,3-benzodioxol-5-yl)-4-methyl-4,5-dihydro-1,2-oxazole-3-carbohydrazide is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound contains multiple functional groups, including bromine atoms, a methoxy group, a benzodioxole ring, an oxazole ring, and a carbohydrazide moiety, making it a subject of interest for researchers in organic chemistry and related disciplines.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(4,6-Dibromo-7-methoxy-1,3-benzodioxol-5-yl)-4-methyl-4,5-dihydro-1,2-oxazole-3-carbohydrazide typically involves multiple steps:

Formation of the Benzodioxole Ring: The initial step involves the synthesis of the benzodioxole ring, which can be achieved through the cyclization of catechol derivatives with appropriate reagents.

Methoxylation: The methoxy group is introduced via methylation reactions using reagents like dimethyl sulfate or methyl iodide.

Formation of the Oxazole Ring: The oxazole ring is synthesized through cyclization reactions involving appropriate precursors,